Cas no 1261584-07-9 (3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde)

• Product Name: 3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde
• CAS No: 1261584-07-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4988471
• Update Time: 2025-11-05

3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde

• Inchi： 1S/C10H9F3O2/c11-8-4-3-7(2-1-5-14)9(6-8)15-10(12)13/h3-6,10H,1-2H2
• InChI Key： LKZGWRUVFUSVIF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC(F)F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde

3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde: A Comprehensive Overview

3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde, also known by its CAS registry number CAS No. 1261584-07-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propionaldehyde group with a substituted phenyl ring. The phenyl ring is further substituted with a difluoromethoxy group at the 2' position and a fluorine atom at the 4' position, making it a highly functionalized molecule with potential applications in drug design and material science.

The synthesis of 3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The structural features of this compound make it an attractive candidate for various applications. For instance, the presence of electron-withdrawing groups such as difluoromethoxy and fluorine atoms on the aromatic ring enhances its reactivity in nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents targeting specific biological pathways. Additionally, the aldehyde group at the terminal position provides versatility in further functionalization, allowing for the creation of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde as a lead compound in drug discovery. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively investigated using computational modeling and in vitro assays. For example, researchers have reported its inhibitory effects on certain kinases, suggesting its potential role in treating diseases such as cancer and inflammatory disorders.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which is advantageous for oral administration. However, its bioavailability can be optimized through structural modifications or formulation strategies. Preclinical studies have demonstrated that it has low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation.

The development of CAS No. 1261584-07-9 into a therapeutic agent requires addressing several challenges. These include improving its stability under physiological conditions and enhancing its selectivity for target molecules. Collaborative efforts between chemists and biologists are essential to overcome these hurdles and translate this compound into a clinically relevant drug.

In conclusion, 3-(2'-(Difluoromethoxy)-4'-fluorophenyl)propionaldehyde represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in future drug discovery efforts.